1-((3-Fluoro-4-methoxyphenyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine

• IUPAC Name: 1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylsulfonylpyrrolidine
• InChI: InChI=1S/C12H16FNO5S2/c1-19-12-4-3-9(7-11(12)13)21(17,18)14-6-5-10(8-14)20(2,15)16/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key: WUSQMDHPDLKHBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(C2)S(=O)(=O)C)F
• Molecular Formula: C12H16FNO5S2
• Molecular Weight: 337.4 g/mol

Description

1-((3-Fluoro-4-methoxyphenyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine is a chemical compound that has been studied for its potential therapeutic applications in various fields of scientific research. This compound is also known as FMPMS, and it has shown promising results in pre-clinical studies.

Scientific Research Applications

Synthesis and Polymer Applications

The compound and its related derivatives have been utilized in the synthesis of novel materials with specific properties. For instance, derivatives containing pyridine and sulfone moieties have been synthesized for the development of fluorinated polyamides. These polymers are known for their solubility in organic solvents, high thermal stability, and potential in creating transparent, flexible films with low dielectric constants, showcasing their applicability in electronics and material science (Xiao-Ling Liu et al., 2013).

Luminescent Materials

In the realm of luminescent materials, derivatives have been explored for their potential in creating green-emitting iridium(III) complexes. These complexes, which incorporate sulfanyl- or sulfone-functionalized cyclometallating ligands, demonstrate high photoluminescence quantum yields and structured emission spectra, making them candidates for applications in organic light-emitting diodes (OLEDs) and other photoluminescent devices (E. Constable et al., 2014).

Structural Chemistry and Hydrogen Bonding

Research on closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines has revealed insights into molecular conformations and hydrogen bonding patterns. These studies contribute to the understanding of molecular structures and interactions, which are fundamental in the design of new chemical entities with desired properties (B. K. Sagar et al., 2017).

Proton Exchange Membranes

In the field of energy, derivatives have been synthesized for application in proton exchange membranes for fuel cells. These materials, which include sulfonated side-chain grafting units, demonstrate high proton conductivity, indicating their potential use in energy conversion technologies (D. Kim et al., 2008).